Cas no 503-83-3 (4-hydroxy-2,5-dihydro-1H-pyrrol-2-one)

4-hydroxy-2,5-dihydro-1H-pyrrol-2-one structure
503-83-3 structure
Product Name:4-hydroxy-2,5-dihydro-1H-pyrrol-2-one
CAS No:503-83-3
MF:C4H5NO2
MW:99.0880010128021
MDL:MFCD11110992
CID:37852
PubChem ID:54687243
Update Time:2025-04-18

4-hydroxy-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-1H-pyrrol-2(5H)-one
    • 1,5-Dihydro-4-hydroxy-2H-pyrrol-2-one
    • 3-hydroxy-1,2-dihydropyrrol-5-one
    • Pyrrolidine-2,4-dione
    • TETRAMIC ACID
    • 5-hydroxy-1,2-dihydropyrrol-3-one
    • 5-oxidanyl-1,2-dihydropyrrol-3-one
    • Tetraminsaeure
    • 4-hydroxy-2,5-dihydro-1H-pyrrol-2-one
    • 5-Hydroxy-1H-pyrrol-3(2H)-one
    • A828093
    • CS-0311627
    • CHEMBL92167
    • MFCD13194923
    • AKOS015898076
    • 503-83-3
    • F14818
    • FT-0714591
    • 79469-69-5
    • AKOS006356772
    • 2H-Pyrrol-2-one, 1,5-dihydro-4-hydroxy-
    • DTXSID30198308
    • Q15632820
    • DTXCID20120799
    • DB-071188
    • MDL: MFCD11110992
    • Inchi: 1S/C4H5NO2/c6-3-1-4(7)5-2-3/h1,6H,2H2,(H,5,7)
    • InChI Key: RUXHWBMJNBBYNL-UHFFFAOYSA-N
    • SMILES: OC1=CC(NC1)=O

Computed Properties

  • Exact Mass: 99.03200
  • Monoisotopic Mass: 99.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: -1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 378.9±42.0 °C at 760 mmHg
  • Flash Point: 182.9±27.9 °C
  • Refractive Index: 1.579
  • PSA: 49.33000
  • LogP: -0.11310
  • FEMA: 3102
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

4-hydroxy-2,5-dihydro-1H-pyrrol-2-one Security Information

4-hydroxy-2,5-dihydro-1H-pyrrol-2-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-hydroxy-2,5-dihydro-1H-pyrrol-2-one Pricemore >>

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abcr
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Tetramic acid; .
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4-hydroxy-2,5-dihydro-1H-pyrrol-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:503-83-3)Tetramic acid
Order Number:sfd22417
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:503-83-3)4-hydroxy-2,5-dihydro-1H-pyrrol-2-one
Order Number:A828093
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):1131.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:503-83-3)Tetramic acid
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Purity:99.9%
Quantity:200kg
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(CAS:503-83-3)4-hydroxy-2,5-dihydro-1H-pyrrol-2-one
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Quantity:5g
Price ($):1131.0
Email